Cas no 862810-52-4 (N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)-4-phenylbutanamide)

• Product Name: N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)-4-phenylbutanamide
• CAS No: 862810-52-4
• MF: C₂₃H₂₂N₄O
• MW: 370.446984767914
• CID: 6068042
• PubChem ID: 7080245
• Update Time: 2025-06-13

N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)-4-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)-4-phenylbutanamide
• N-(5-(imidazo[1,2-a]pyrimidin-2-yl)-2-methylphenyl)-4-phenylbutanamide
• Benzenebutanamide, N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)-
• 862810-52-4
• F0657-0203
• N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)-4-phenylbutanamide
• N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methylphenyl)-4-phenylbutanamide
• AKOS024593660

• Inchi： 1S/C23H22N4O/c1-17-11-12-19(21-16-27-14-6-13-24-23(27)26-21)15-20(17)25-22(28)10-5-9-18-7-3-2-4-8-18/h2-4,6-8,11-16H,5,9-10H2,1H3,(H,25,28)
• InChI Key： GVNNMMIUKVOGCQ-UHFFFAOYSA-N
• SMILES： C1(CCCC(NC2=CC(C3=CN4C(=N3)N=CC=C4)=CC=C2C)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 370.17936134g/mol
• Monoisotopic Mass: 370.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• pka: 14.53±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)-4-phenylbutanamide

Professional Introduction to N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)-4-phenylbutanamide (CAS No. 862810-52-4)

N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)-4-phenylbutanamide, identified by its CAS number 862810-52-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the development of novel therapeutic agents.

The molecular structure of N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)-4-phenylbutanamide incorporates a unique combination of heterocyclic and aromatic moieties, which contribute to its distinctive chemical and biological properties. The presence of an imidazo1,2-apyrimidin core is particularly noteworthy, as this scaffold has been extensively explored in medicinal chemistry due to its ability to interact with various biological targets. Specifically, the imidazo1,2-apyrimidin unit is known for its potential to modulate enzyme activity and receptor binding, making it a valuable component in the design of drugs targeting inflammatory diseases, infectious disorders, and cancer.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that can selectively target specific pathways involved in disease progression. N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)-4-phenylbutanamide has emerged as a compound of interest in this context, primarily due to its structural features that allow for tight binding to biological targets. The phenyl and butanamide substituents further enhance the compound's pharmacophoric properties, enabling it to exhibit a range of biological activities. For instance, studies have suggested that this molecule may possess anti-inflammatory and antiviral properties, which are crucial for addressing conditions such as chronic inflammation and viral infections.

The synthesis of N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)-4-phenylbutanamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The preparation typically begins with the functionalization of the imidazo1,2-apyrimidin scaffold followed by the introduction of the phenylbutanamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to ensure high yields and purity. The synthetic route also necessitates careful optimization to minimize side reactions and byproduct formation, which is essential for obtaining a compound suitable for further biological evaluation.

Evaluation of the pharmacological profile of N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)-4-phenylbutanamide has revealed several intriguing findings. In vitro studies have demonstrated that this compound can inhibit the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are known to play a pivotal role in the production of pro-inflammatory mediators, making their inhibition a viable strategy for treating inflammatory diseases. Additionally, preliminary data suggest that the compound may exhibit antiviral effects by interfering with viral replication mechanisms.

The potential therapeutic applications of N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)-4-phenylbutanamide extend beyond anti-inflammatory and antiviral uses. Research is ongoing to explore its efficacy in other therapeutic areas, including oncology and neurology. In oncology, the compound's ability to modulate enzyme activity has led researchers to investigate its potential as an anticancer agent. Preclinical studies have shown that it can induce apoptosis in certain cancer cell lines by disrupting critical signaling pathways. Similarly, in neurology, the compound's interaction with neurotransmitter receptors has sparked interest in its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The development of novel drug candidates like N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)-4-phenylbutanamide relies heavily on advancements in computational chemistry and molecular modeling techniques. These tools enable researchers to predict the binding affinity and specificity of a compound towards biological targets with high accuracy. By leveraging these technologies, scientists can optimize the structure of the molecule to enhance its pharmacological properties while minimizing potential side effects. This approach is particularly valuable in drug discovery pipelines where multiple compounds are being evaluated simultaneously.

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